Cas no 1889729-29-6 (1-methyl-2-(1,3-thiazol-2-yl)piperazine)
1-methyl-2-(1,3-thiazol-2-yl)piperazine Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-2-(1,3-thiazol-2-yl)piperazine
- 1889729-29-6
- EN300-1999805
-
- Inchi: 1S/C8H13N3S/c1-11-4-2-9-6-7(11)8-10-3-5-12-8/h3,5,7,9H,2,4,6H2,1H3
- InChI Key: OGCWYLCGKSUHNE-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C1CNCCN1C
Computed Properties
- Exact Mass: 183.08301860g/mol
- Monoisotopic Mass: 183.08301860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 56.4Ų
1-methyl-2-(1,3-thiazol-2-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1999805-0.05g |
1-methyl-2-(1,3-thiazol-2-yl)piperazine |
1889729-29-6 | 0.05g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-1999805-0.1g |
1-methyl-2-(1,3-thiazol-2-yl)piperazine |
1889729-29-6 | 0.1g |
$1307.0 | 2023-09-16 | ||
| Enamine | EN300-1999805-0.25g |
1-methyl-2-(1,3-thiazol-2-yl)piperazine |
1889729-29-6 | 0.25g |
$1366.0 | 2023-09-16 | ||
| Enamine | EN300-1999805-0.5g |
1-methyl-2-(1,3-thiazol-2-yl)piperazine |
1889729-29-6 | 0.5g |
$1426.0 | 2023-09-16 | ||
| Enamine | EN300-1999805-1.0g |
1-methyl-2-(1,3-thiazol-2-yl)piperazine |
1889729-29-6 | 1g |
$1485.0 | 2023-05-26 | ||
| Enamine | EN300-1999805-2.5g |
1-methyl-2-(1,3-thiazol-2-yl)piperazine |
1889729-29-6 | 2.5g |
$2912.0 | 2023-09-16 | ||
| Enamine | EN300-1999805-5.0g |
1-methyl-2-(1,3-thiazol-2-yl)piperazine |
1889729-29-6 | 5g |
$4309.0 | 2023-05-26 | ||
| Enamine | EN300-1999805-10.0g |
1-methyl-2-(1,3-thiazol-2-yl)piperazine |
1889729-29-6 | 10g |
$6390.0 | 2023-05-26 | ||
| Enamine | EN300-1999805-1g |
1-methyl-2-(1,3-thiazol-2-yl)piperazine |
1889729-29-6 | 1g |
$1485.0 | 2023-09-16 | ||
| Enamine | EN300-1999805-5g |
1-methyl-2-(1,3-thiazol-2-yl)piperazine |
1889729-29-6 | 5g |
$4309.0 | 2023-09-16 |
1-methyl-2-(1,3-thiazol-2-yl)piperazine Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 1-methyl-2-(1,3-thiazol-2-yl)piperazine
Recent Advances in the Study of 1-methyl-2-(1,3-thiazol-2-yl)piperazine (CAS: 1889729-29-6)
The compound 1-methyl-2-(1,3-thiazol-2-yl)piperazine (CAS: 1889729-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its piperazine and thiazole moieties, has shown promising potential in various therapeutic applications, particularly in central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 1-methyl-2-(1,3-thiazol-2-yl)piperazine derivatives to enhance their bioavailability and target specificity. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The study highlighted the compound's ability to modulate serotonin and dopamine receptors, suggesting its potential as a novel antipsychotic or antidepressant agent. Furthermore, molecular docking simulations revealed strong binding affinities to specific receptor subtypes, supporting its therapeutic relevance.
In another groundbreaking study, researchers investigated the antimicrobial properties of 1-methyl-2-(1,3-thiazol-2-yl)piperazine against drug-resistant bacterial strains. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated significant inhibitory effects on Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. The compound's unique structure, particularly the thiazole ring, was identified as a key factor in its antimicrobial activity. These findings open new avenues for developing next-generation antibiotics to combat antimicrobial resistance.
Additionally, a 2024 preclinical study evaluated the neuroprotective effects of 1-methyl-2-(1,3-thiazol-2-yl)piperazine in models of neurodegenerative diseases. The compound exhibited potent antioxidant and anti-inflammatory properties, reducing neuronal damage in vitro and in vivo. The study also identified its ability to cross the blood-brain barrier, a critical feature for CNS-targeted therapies. These results underscore the compound's potential as a therapeutic candidate for conditions such as Alzheimer's and Parkinson's diseases.
Despite these promising findings, challenges remain in the clinical translation of 1-methyl-2-(1,3-thiazol-2-yl)piperazine. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into viable therapeutics.
In conclusion, 1-methyl-2-(1,3-thiazol-2-yl)piperazine (CAS: 1889729-29-6) represents a versatile scaffold with broad therapeutic potential. Recent studies have elucidated its pharmacological properties and mechanisms, paving the way for future drug discovery efforts. As research progresses, this compound may emerge as a key player in addressing unmet medical needs in CNS disorders, infectious diseases, and beyond.
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